Cas no 898414-37-4 (2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)
2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
- 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
-
- Inchi: 1S/C20H22F3N3O/c1-25-9-11-26(12-10-25)18(14-5-7-15(21)8-6-14)13-24-20(27)19-16(22)3-2-4-17(19)23/h2-8,18H,9-13H2,1H3,(H,24,27)
- InChI Key: IXBBLPBGIZUDAG-UHFFFAOYSA-N
- SMILES: C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=C(F)C=CC=C1F
2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2672-0088-2μmol |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-5μmol |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-10μmol |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-20μmol |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-1mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-2mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-3mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-4mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-5mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2672-0088-10mg |
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
898414-37-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
Recent Advances in the Study of 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898414-37-4)
The compound 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898414-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.
One of the key areas of interest is the compound's interaction with specific biological targets. Research indicates that 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide exhibits high affinity for certain receptor proteins, which may underlie its therapeutic effects. Advanced computational modeling and X-ray crystallography have been employed to map these interactions at the atomic level, providing valuable insights for further drug development.
In addition to its target specificity, recent pharmacokinetic studies have highlighted the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profile. These properties make it a viable candidate for oral administration, a critical factor in its potential clinical translation. Furthermore, modifications to the chemical structure have been explored to enhance its bioavailability and reduce off-target effects.
Preclinical trials have demonstrated the compound's efficacy in animal models of disease, particularly in conditions involving dysregulated signaling pathways. For instance, in models of inflammatory disorders, 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide has shown significant anti-inflammatory activity, reducing markers of inflammation and improving clinical outcomes. These findings are supported by robust statistical analyses and reproducible results across multiple studies.
Despite these advancements, challenges remain in the development of this compound. Issues such as potential toxicity at higher doses and the need for more extensive safety profiling are areas of ongoing investigation. Researchers are also exploring combination therapies to maximize therapeutic benefits while minimizing adverse effects.
In conclusion, 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide represents a promising candidate in the field of chemical biology and drug discovery. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for clinical applications. The integration of multidisciplinary approaches, including structural biology, medicinal chemistry, and translational research, will be crucial in advancing this compound from the bench to the bedside.
898414-37-4 (2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)